N1-(2,6-dimethylphenyl)-N2-(1-hydroxybutan-2-yl)oxalamide

• IUPAC Name: N-(2,6-dimethylphenyl)-N'-(1-hydroxybutan-2-yl)oxamide
• InChI: InChI=1S/C14H20N2O3/c1-4-11(8-17)15-13(18)14(19)16-12-9(2)6-5-7-10(12)3/h5-7,11,17H,4,8H2,1-3H3,(H,15,18)(H,16,19)
• InChI Key: JZWXXCMATCXSEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(=O)C(=O)NC1=C(C=CC=C1C)C
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

N1-(2,6-dimethylphenyl)-N2-(1-hydroxybutan-2-yl)oxalamide, also known as DMOX or OxaliAM, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N1-(2,6-dimethylphenyl)-N2-(1-hydroxybutan-2-yl)oxalamide is not fully understood, but it is believed to act as a competitive inhibitor of enzymes involved in various cellular processes. It has been shown to inhibit the activity of enzymes such as cholinesterase, acetylcholinesterase, and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. This inhibition can lead to increased levels of neurotransmitters, which can have beneficial effects on cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain, which can improve cognitive function. It has also been found to have anti-inflammatory properties, which can be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N1-(2,6-dimethylphenyl)-N2-(1-hydroxybutan-2-yl)oxalamide in lab experiments is that it is a highly specific inhibitor of certain enzymes, which can make it a useful tool for studying the role of these enzymes in various cellular processes. However, one limitation is that this compound can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N1-(2,6-dimethylphenyl)-N2-(1-hydroxybutan-2-yl)oxalamide. One area of interest is its potential use in the development of new drugs for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use as a tool for studying the role of enzymes in various cellular processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of N1-(2,6-dimethylphenyl)-N2-(1-hydroxybutan-2-yl)oxalamide involves the reaction of 2,6-dimethylphenyl isocyanate with (S)-2-amino-1-butanol in the presence of a catalyst. The resulting product is then treated with oxalic acid to form this compound. This method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

N1-(2,6-dimethylphenyl)-N2-(1-hydroxybutan-2-yl)oxalamide has been found to have potential applications in various fields of scientific research. It has been studied as a potential inhibitor of enzymes involved in cancer cell proliferation, as well as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential use in the development of new drugs for the treatment of bacterial infections.